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Compound of Interest

Compound Name: Massoia Lactone

Cat. No.: B031516 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Massoia Lactone, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical to ensure personal safety and environmental

protection.

Immediate Safety Considerations
Massoia Lactone is classified as a substance that can cause skin irritation, serious eye

irritation, and may trigger an allergic skin reaction.[1][2][3] Some classifications also indicate it

is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[4] Therefore,

appropriate personal protective equipment (PPE) must be worn at all times when handling this

chemical.

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or goggles.[1]

Hand Protection: Wear suitable, chemically resistant, impervious gloves.[1][5]

Body Protection: Use long-sleeved, impervious clothing to protect against skin contact.[1][5]

Respiratory Protection: In case of insufficient ventilation or when vapor/mist is generated,

wear a suitable respirator.[1][4]
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Chemical and Physical Properties
A summary of key quantitative data for Massoia Lactone is provided below. This information is

crucial for understanding its behavior and for safe handling during disposal procedures.

Property Value

Chemical Formula C₁₀H₁₆O₂

Molar Mass 168.23 - 168.24 g/mol

Appearance Colorless to pale yellow liquid

Density 0.975 - 0.992 g/cm³ (at 20°C)

Boiling Point 286–287 °C (547–549 °F)

Flash Point > 93 °C (> 200 °F)

Vapor Pressure 0.0006 kPa (at 25 °C)

Sources:[2][6][7][8]

Disposal and Spill Management Protocols
Disposal of Massoia Lactone and its contaminated materials must be treated as hazardous

waste and conducted in strict accordance with all local, regional, and national environmental

regulations.[1][2]

Protocol for Disposal of Unused Massoia Lactone
Do Not Dispose Down the Drain: Never discharge Massoia Lactone into sewers or

waterways, as it is toxic to aquatic life.[4][9]

Consult Regulations: Refer to local, state, and federal regulations for chemical waste

disposal.

Use a Licensed Waste Disposal Contractor: Dispose of the chemical and its container

through an approved and licensed waste disposal company.[1][4][5] The material must be

properly labeled for transport and disposal.
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Container Disposal: Do not reuse empty containers.[1] They should be triple-rinsed (if

appropriate for the container type and subsequent disposal method) and disposed of through

the same hazardous waste stream as the chemical.

Experimental Protocol for Small Spill Cleanup
This protocol details the methodology for managing a small laboratory spill of Massoia
Lactone.

Ensure Safety: Evacuate non-essential personnel. Ensure the area is well-ventilated.

Remove all sources of ignition as the substance is a combustible liquid.[2][5][9]

Wear Full PPE: Don the appropriate PPE as described above (goggles, gloves, protective

clothing).

Containment: Prevent the spill from spreading further or entering drains.[2][5]

Absorption: Cover the spill with an inert, non-combustible absorbent material such as dry

clay, sand, vermiculite, or commercial sorbents.[2]

Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable,

closed, and clearly labeled container for hazardous waste disposal.[5]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the sealed container, contaminated gloves, and any other cleanup

materials as hazardous waste through an approved disposal plant.[5]

Experimental Protocol for Large Spill Management
Evacuate and Secure: Immediately evacuate personnel to a safe area, keeping people

upwind of the spill.[1] Secure the area and prevent entry.

Contact Emergency Services: Notify your institution's environmental health and safety (EHS)

department and, if necessary, local emergency services.

Containment: If it can be done without risk, stop the flow of the material. Dike the spilled

material to prevent it from spreading or entering drains.[2] A plastic sheet can be used to
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cover the spill to prevent spreading.[2]

Cleanup: Cleanup should only be performed by trained personnel equipped with the

appropriate PPE and respiratory protection. The same absorption and collection methods as

for small spills apply, but on a larger scale.

Disposal: All collected waste and contaminated materials must be disposed of in accordance

with regulations for hazardous waste.[2]

Logical Workflow for Disposal and Spill Response
The following diagram illustrates the decision-making process for the safe handling and

disposal of Massoia Lactone waste and spills.
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Caption: Disposal and Spill Response Workflow for Massoia Lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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